N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide

• IUPAC Name: N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide
• InChI: InChI=1S/C17H22N2O3/c1-19(17(12-18)9-4-10-17)16(20)8-5-13-11-14(21-2)6-7-15(13)22-3/h6-7,11H,4-5,8-10H2,1-3H3
• InChI Key: MEYLQTMUDQJZOX-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCC1=C(C=CC(=C1)OC)OC)C2(CCC2)C#N
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide, also known as 25CN-NBOH, is a chemical compound that belongs to the phenethylamine class. It is a potent and selective agonist for the serotonin 2A receptor, which is a G protein-coupled receptor that is involved in regulating mood, cognition, and perception. The compound has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide involves its selective binding to the serotonin 2A receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the serotonin 2A receptor by N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide leads to a cascade of intracellular signaling events, including activation of phospholipase C and protein kinase C, which ultimately leads to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide are primarily mediated by its selective agonist activity at the serotonin 2A receptor. Some of the effects of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide include:
1. Alterations in mood, cognition, and perception, including visual and auditory hallucinations.
2. Changes in gene expression and cellular function, which may have implications for the development of new treatments for psychiatric and neurological disorders.
3. Activation of intracellular signaling pathways that are involved in regulating cellular metabolism and growth.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide for lab experiments is its high selectivity and potency for the serotonin 2A receptor, which allows researchers to study the effects of this receptor in isolation. However, one of the limitations of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide is its potential for off-target effects at other receptors, which may complicate data interpretation.

Future Directions

There are several future directions for research on N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide, including:
1. Developing new compounds that are more selective and potent for the serotonin 2A receptor, which may lead to the development of new treatments for psychiatric and neurological disorders.
2. Investigating the role of the serotonin 2A receptor in the pathophysiology of various diseases, including cancer and metabolic disorders.
3. Exploring the potential of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide as a tool for studying other G protein-coupled receptors and intracellular signaling pathways.
4. Investigating the potential of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide as a therapeutic agent for various diseases, including depression, anxiety, and schizophrenia.

Synthesis Methods

The synthesis of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide involves several steps, starting with the reaction of 2,5-dimethoxyphenethylamine with cyanogen bromide to form N-(2,5-dimethoxyphenethyl) cyanamide. This intermediate is then reacted with cyclobutanone to form N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)propanamide, which is subsequently methylated to form the final product, N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide.

Scientific Research Applications

The selective agonist activity of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide at the serotonin 2A receptor makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. Some of the potential applications of N-(1-cyanocyclobutyl)-3-(2,5-dimethoxyphenyl)-N-methylpropanamide in scientific research include:
1. Investigating the role of the serotonin 2A receptor in mood disorders such as depression and anxiety.
2. Studying the effects of the serotonin 2A receptor on cognition and perception, including visual and auditory hallucinations.
3. Examining the interaction between the serotonin 2A receptor and other neurotransmitter systems, such as dopamine and glutamate.
4. Developing new treatments for psychiatric and neurological disorders that target the serotonin 2A receptor.